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Compound of Interest

Compound Name: Ethyl p-methylbenzenesulfonate

Cat. No.: B128698 Get Quote

Essential Safety and Handling Guide for Ethyl p-
methylbenzenesulfonate
This guide provides critical safety, handling, and disposal information for Ethyl p-
methylbenzenesulfonate (also known as Ethyl p-tosylate), tailored for research, scientific, and

drug development professionals. Adherence to these protocols is essential for ensuring

laboratory safety and minimizing exposure risks.

Ethyl p-methylbenzenesulfonate is an ethylating agent used in chemical synthesis.[1] It is

classified as a hazardous substance and a potential genotoxic impurity (PGI), which

necessitates stringent handling protocols due to its ability to alkylate DNA and cause mutagenic

effects.[2] The primary hazards include toxicity if swallowed, skin and eye irritation, and

potential respiratory irritation.[3][4] It is also suspected to be a mutagen and carcinogen.[4][5][6]

Hazard and Property Summary
For quick reference, the key quantitative data regarding the hazards and physical properties of

Ethyl p-methylbenzenesulfonate are summarized below.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[3]

[4]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation.[3][4]

Germ Cell Mutagenicity Category 2
Suspected of causing genetic

defects.[4]

Carcinogenicity Category 2
Suspected of causing cancer.

[4]

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation.[3]

Table 2: Physical and Chemical Properties

Property Value

CAS Number 80-40-0[3][4]

Molecular Formula C₉H₁₂O₃S[6][7]

Molecular Weight 200.26 g/mol [3]

Appearance
White to light brown solid or colorless to pale

brown liquid.[1][4][6]

Melting Point 32 - 34 °C / 89.6 - 93.2 °F[3][4]

Boiling Point 158 - 162 °C @ 10 mmHg[4][8]

Flash Point 157 °C / 314.6 °F[4]

Solubility
Insoluble in water; Soluble in alcohol, ether, and

benzene.[3]

Specific Gravity 1.174[4]
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Operational and Disposal Plans
A systematic approach to handling, emergency response, and disposal is critical. The following

procedural steps must be followed to ensure personnel safety and environmental protection.

Personal Protective Equipment (PPE) Protocol
Before handling, all personnel must be equipped with the appropriate PPE. The level of

protection should be determined by a thorough risk assessment of the specific procedure.

Eye and Face Protection:

Wear chemical safety goggles that meet OSHA's eye and face protection regulations in 29

CFR 1910.133 or European Standard EN166.[9][10]

When handling larger quantities or if there is a significant risk of splashing, a face shield

should be worn in addition to goggles.[11]

Skin and Body Protection:

Gloves: Wear appropriate chemical-resistant gloves, such as butyl rubber or nitrile, to

prevent skin contact.[11][12] Ensure gloves are inspected for integrity before each use.

Lab Coat/Clothing: A chemically resistant lab coat or apron is mandatory.[9][12] Wear

clothing that provides maximum skin coverage.[13]

Respiratory Protection:

All work must be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[9]

If engineering controls are insufficient or if irritation is experienced, a NIOSH/MSHA or

European Standard EN 149 approved respirator must be used.[10] A respiratory protection

program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements should be

followed.[9]

Step-by-Step Handling Procedure
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Preparation:

Ensure a safety shower and eyewash station are unobstructed and readily accessible.[9]

[10]

Designate a specific area within a chemical fume hood for the procedure.

Assemble all necessary equipment and reagents before starting.

Confirm you have the correct chemical and read the Safety Data Sheet (SDS) before use.

[10]

Handling:

Handle as a solid below its melting point (32-34°C) to minimize vapor/aerosol generation.

[9]

Avoid all direct contact with skin, eyes, and clothing.[9]

Do not eat, drink, or smoke in the handling area.[10]

Use equipment and containers that are clean, dry, and compatible with the substance.

Keep the container tightly closed when not in use.[9]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[9][10]

Decontaminate all work surfaces and equipment after the procedure is complete.

Remove contaminated PPE carefully to avoid cross-contamination and dispose of it as

hazardous waste. Contaminated clothing should be washed before reuse.[9]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]
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Store locked up and away from incompatible substances.[10] The material is sensitive to

moisture.[6]

Emergency and First Aid Plan
Immediate action is required in case of exposure.

Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[9]

Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes.[9] Seek medical attention if skin

irritation occurs.[10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do.[10]

Seek immediate medical attention.[4][9][10]

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person.[9] Call a poison center or doctor immediately.

[10]

Spill and Disposal Plan
Spill Response:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Wearing full PPE, sweep up the solid material, avoiding dust generation.[9]

Place the spilled material into a suitable, labeled container for hazardous waste disposal.

[4][9]

Clean the spill area thoroughly.

Waste Disposal:
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Dispose of all waste, including contaminated PPE and empty containers, as hazardous

waste.[4]

Disposal must be conducted at an approved waste disposal plant.[10]

Always consult with local, state, and federal environmental regulatory agencies for

guidance on acceptable disposal practices, as regulations may vary.[3][9]

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of Ethyl p-
methylbenzenesulfonate, from preparation to disposal.
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1. Preparation Phase

2. Handling Phase
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Caption: Workflow for safe handling of Ethyl p-methylbenzenesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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